BENGHE Foundational & Exploratory

Check Availability & Pricing

Sulfaquinoxaline-d4 certificate of analysis
explained

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulfaquinoxaline-d4

Cat. No.: B12414085

An In-depth Technical Guide to the Certificate of Analysis for Sulfaquinoxaline-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive explanation of the data and methodologies
typically presented in a Certificate of Analysis (CoA) for Sulfaquinoxaline-d4.
Sulfaquinoxaline-d4 is the deuterium-labeled form of Sulfaquinoxaline, an antimicrobial agent
used in veterinary medicine for the prevention and treatment of coccidiosis and bacterial
infections.[1] The incorporation of stable heavy isotopes like deuterium is primarily for its use as
an internal standard in quantitative analyses during drug development and monitoring.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data typically found on a CoA for
Sulfaquinoxaline-d4, providing a clear overview of its identity, purity, and physical properties.

Table 1: Identification and Chemical Properties
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Parameter Specification Reference

) 4-amino-N-(quinoxalin-2-
Chemical Name ] [2]
yl)benzenesulfonamide-d4

CAS Number 1329652-02-9 [1]
Molecular Formula C14HsD4aN4O2S Derived from[2][3]
Molecular Weight 304.37 g/mol Derived from[2][3]

Light yellow to brownish yellow
Appearance _ [4]
crystalline powder

Table 2: Purity and Impurity Profile

Test Method Result Reference
Purity (by HPLC) HPLC-UV =298% [3]
) ) >99% Deuterium
Isotopic Purity Mass Spectrometry ) ] Inferred
incorporation

Conforms to
Related Substances HPLC-UV o [5]
specification

] Conforms to ]
Residual Solvents GC-MS o Standard Practice
specification

Table 3: Physical and Chemical Data
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Parameter Method Result Reference

. i ] Soluble in DMSO,
Solubility Visual Inspection Methanol [1]
ethano

Not explicitly found for
Melting Point Capillary Method d4, parent compound Standard Practice
melts at ~247-248 °C

Potentiometric 4.8 - 8.6 (for
pKa _ . [6]
Titration sulfonamides)

Experimental Protocols

This section details the methodologies for the key experiments cited in the quantitative data

summary.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is used to determine the purity of Sulfaquinoxaline-d4 and to identify and
quantify any related substances.

e Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: A C18 reverse-phase column (e.g., Shodex C18-5B or equivalent) is commonly
used.[4] For stability-indicating methods, a zwitterionic hydrophilic interaction liquid
chromatography (ZIC-HILIC) column can be employed.[5]

» Mobile Phase: A mixture of an aqueous buffer (e.g., 200mM ammonium acetate adjusted to a
specific pH) and an organic solvent like acetonitrile.[5] The exact ratio can be optimized for

best separation.
e Flow Rate: Typically around 0.5 - 1.0 mL/min.[5]

» Detection: UV detection at a wavelength of 263 nm or 270 nm.[2][5]
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e Sample Preparation: A stock solution of Sulfaquinoxaline-d4 is prepared by accurately
weighing the substance and dissolving it in a suitable solvent like acetonitrile or methanol.[4]
This stock solution is then diluted to an appropriate concentration with the mobile phase.

o Quantification: The purity is determined by comparing the peak area of the main component
to the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is a critical technique for confirming the molecular weight of
Sulfaquinoxaline-d4 and determining its isotopic purity. It is often coupled with liquid
chromatography (LC-MS/MS).

e Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-
MS/MS).

¢ lonization Mode: Electrospray ionization (ESI) in positive ion mode is typically used.[7]

o Mass Analyzer: A triple quadrupole or a high-resolution mass spectrometer like Time of Flight
(ToF) or Orbitrap.

o MS/MS Fragmentation: For structural confirmation, the fragmentation pattern is analyzed.
For instance, a hydroxylated metabolite of Sulfaquinoxaline (SQX-OH) shows characteristic
daughter ions at m/z 156 and 108 from the parent ion at m/z 317.[8][9]

o Sample Preparation: The sample is prepared as for HPLC analysis and injected into the LC-
MS/MS system.

o Data Analysis: The mass spectrum will show a peak corresponding to the molecular weight
of Sulfaquinoxaline-d4. The isotopic distribution of this peak is analyzed to confirm the
degree of deuterium incorporation.

Diagrams and Workflows

The following diagrams illustrate the analytical workflows and logical relationships involved in
the analysis of Sulfaquinoxaline-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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